3-Amino-4-isobutylamino-benzoic acid methyl ester

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: methyl 3-amino-4-(2-methylpropylamino)benzoate
• InChI: InChI=1S/C12H18N2O2/c1-8(2)7-14-11-5-4-9(6-10(11)13)12(15)16-3/h4-6,8,14H,7,13H2,1-3H3
• InChI Key: LWLURPGYNKLDPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=C(C=C1)C(=O)OC)N

Description

3-Amino-4-isobutylamino-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-4-isobutylamino-benzoic acid methyl ester (790.0 mg) was prepared by following General Procedure B starting from 4-isobutylamino-3-nitro-benzoic acid methyl ester (950.0 mg) and Pd/C (20% by weight, 190.0 mg) in MeOH:EtOAc (1:1, 10.0 mL). The crude product was used in the next step without further purification.